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Handling & Storage Specifications

The following table summarizes the key storage and handling parameters for bromosporine to ensure its

stability in your experiments.

Parameter Specification
Reference /
Source

Physical Form (as supplied) Lyophilized (dry) powder [1]

Solvent for Stock Solution DMSO [1] [2]

Stock Solution
Concentration

10 mM to 100 mM in DMSO is standard [1] [2]

Storage Temperature
(Powder)

-20°C, desiccated [1]

Storage Temperature
(Solution)

-20°C or below [1] [2]

Stability (Lyophilized
Powder)

At least 24 months when stored at -20°C,
desiccated

[1]
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Parameter Specification
Reference /
Source

Stability (Solution in DMSO) Use within 3 months; avoid repeated freeze-thaw

cycles

[1]

Stability (Aqueous
Solutions)

Do not store for more than one day [2]

Frequently Asked Questions (FAQs)

Q1: What is the recommended long-term storage procedure for a bromosporine stock solution? For

long-term stability, you should:

Prepare Aliquots: Upon reconstituting the lyophilized powder in DMSO to create a stock solution
(e.g., 10-100 mM), immediately aliquot it into smaller, single-use vials [1].

Store Correctly: Store these aliquots at -20°C or lower (e.g., -80°C) [1] [3].
Avoid Freeze-Thaw Cycles: Using aliquots prevents the degradation in potency that occurs from

multiple freeze-thaw cycles of a main stock solution [1].

Q2: I suspect my bromosporine solution has degraded. How can I troubleshoot this? If your

experimental results with bromosporine are inconsistent or absent, consider these steps:

Check Storage Log: Confirm that the solution has not been stored for longer than 3 months at

-20°C and that it has not undergone numerous freeze-thaw cycles [1].
Inspect Visual Cues: While not always definitive, check for any visible signs of precipitation or a

change in color.
Run a Positive Control: The most reliable method is to test your current stock solution in a well-

established positive control experiment from your own or published work. For example, you could test
its ability to inhibit proliferation in a leukemic cell line known to be sensitive to BET inhibition,

comparing the effect to a fresh sample or published IC50 values (e.g., 0.29 µM for BRD4) [4] [2] [5].
Prepare a New Batch: If the positive control fails, the solution has likely degraded and should be

disposed of properly.

Q3: Can I store bromosporine in a buffer or culture medium for later use? No, it is not recommended.

Aqueous solutions (e.g., in PBS or cell culture medium) should not be stored for more than one day [2].
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Always prepare working dilutions from your DMSO stock solution immediately before use in cell-based or

biochemical assays.

Experimental Protocol: Testing Bromosporine Stability
in a Cell-Based Assay

This protocol provides a methodology to empirically verify the bioactivity of a bromosporine stock

solution, which can serve as a functional check for stability.

Principle: The assay leverages the well-documented anti-proliferative effect of bromosporine on sensitive

leukemic cell lines (e.g., HL-60, MV4;11) after a 72-hour exposure [4] [5]. A loss of this effect in a

previously active stock indicates potential degradation.

Workflow Diagram
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Prepare bromosporine working
solution from DMSO stock

Seed sensitive cell line
(e.g., HL-60, MV4;11)

Treat cells with bromosporine
(0-1000 nM for 72h)

Measure cell viability
(via MTS or similar assay)

Analyze dose-response curve
and calculate IC50

IC50 matches
expected range?

Stock is bioactive
Stability confirmed

 Yes

Potency loss detected
Stock may be degraded

 No

Click to download full resolution via product page

Materials:

Bromosporine stock solution (e.g., 10 mM in DMSO, stored at -20°C)
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BET-inhibition sensitive cell line (e.g., HL-60, MV4;11)

Cell culture medium and reagents
96-well cell culture plates

MTS reagent or equivalent cell viability assay kit
Microplate reader

Procedure:

Cell Seeding: Seed the chosen cell line in a 96-well plate at a density of 5,000-10,000 cells per well
in culture medium.

Compound Treatment: Prepare a dilution series of bromosporine (e.g., from 1 µM to low nM range)
in culture medium from the DMSO stock solution. Treat the cells with these dilutions. Include a

negative control (DMSO vehicle only) and a positive control (if available, a fresh batch of
bromosporine).

Incubation: Incubate the cells for 72 hours in a humidified incubator at 37°C with 5% CO₂ [5].
Viability Measurement: Following the manufacturer's instructions, add MTS reagent to each well

and incubate for 1-4 hours. Measure the absorbance at 490 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each well relative to the DMSO control.

Plot the dose-response curve and determine the IC50 value. Compare the obtained IC50 value to the
expected range from literature (e.g., ~0.122 µM for BRD9) [2]. A significant rightward shift (higher

IC50) in the curve suggests a loss of potency of your stock solution.

Key Takeaways

Stable Storage is Crucial: Bromosporine in solution requires storage at -20°C and should be used

within 3 months with minimal freeze-thaw cycles to maintain potency [1].
Validate Biologically: When in doubt, use a cell-based viability assay with a sensitive line as a

functional check for stability [4] [5].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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